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Compound of Interest

Compound Name: Ethyl 6-amino-3-bromopicolinate

Cat. No.: B578710 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of Ethyl 6-amino-3-
bromopicolinate (CAS No. 1214332-35-0), a compound often used as a protein degrader

building block.[1] Adherence to these guidelines is critical due to the chemical's hazardous

properties.

I. Immediate Safety and Hazard Information
Ethyl 6-amino-3-bromopicolinate is classified as a hazardous substance. It is harmful if

swallowed or inhaled, can cause skin and serious eye irritation, and may trigger an allergic skin

reaction.[2] Furthermore, it is very toxic to aquatic life with long-lasting effects.[2]

Hazard Identification and Precautionary Measures:
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Hazard Statement Precautionary Statement

Harmful if swallowed or if inhaled (H302 +

H332)

Avoid breathing

dust/fume/gas/mist/vapors/spray (P261).[2]

Causes skin irritation (H315)

Wear protective gloves (P280). Take off

contaminated clothing and wash it before reuse

(P362 + P364).[2]

May cause an allergic skin reaction (H317) Wear protective gloves (P280).[2]

Causes serious eye damage (H318)

Wear eye protection/face protection (P280). IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Immediately call a POISON CENTER or

doctor/physician (P305 + P351 + P338 + P310).

[2]

Very toxic to aquatic life with long lasting effects

(H410)
Avoid release to the environment (P273).[2]

Personal Protective Equipment (PPE):

When handling Ethyl 6-amino-3-bromopicolinate, it is mandatory to use the following PPE:

Ventilation: Handle in a well-ventilated place.[3]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear suitable protective clothing and chemical-resistant gloves.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

II. Step-by-Step Disposal Protocol
The primary disposal method for Ethyl 6-amino-3-bromopicolinate is through a licensed

chemical destruction facility.[3] Do not discharge into sewer systems or the environment.[3]

Experimental Workflow for Decontamination and Disposal:
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Preparation

Waste Collection

Disposal

Wear appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-resistant Gloves

Work in a well-ventilated area
(e.g., fume hood)

Collect waste Ethyl 6-amino-3-bromopicolinate
and contaminated materials in a

designated, labeled, and sealed container.

Store the waste container in a cool,
dry, and well-ventilated secondary

containment area away from
incompatible materials.

Arrange for pickup by a licensed
chemical waste disposal company.

Provide Safety Data Sheet (SDS)
to the disposal company.

Maintain disposal records as per
institutional and regulatory requirements.

Click to download full resolution via product page
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Caption: Workflow for the safe collection and disposal of Ethyl 6-amino-3-bromopicolinate
waste.

Detailed Disposal Steps:

Segregation and Collection:

Collect waste Ethyl 6-amino-3-bromopicolinate, including any contaminated materials

(e.g., filter paper, absorbent pads), in a designated and clearly labeled waste container.

Ensure the container is compatible with the chemical and can be securely sealed.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as acids, bases, reducing agents, and oxidizing agents.

[4]

The storage area should be cool and dry.

Professional Disposal:

The material should be disposed of by removal to a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing.[3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for collection by a certified hazardous waste disposal company.

Contaminated Packaging:

Containers that held Ethyl 6-amino-3-bromopicolinate should be triple-rinsed with a

suitable solvent.[3] The rinsate should be collected and treated as hazardous waste.

After thorough cleaning, the packaging can be punctured to render it unusable for other

purposes and then disposed of in a sanitary landfill or offered for recycling or

reconditioning.[3] Combustible packaging materials may be incinerated in a controlled

manner with flue gas scrubbing.[3]
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III. Emergency Procedures
In the event of a spill or exposure, follow these procedures:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, provide artificial respiration and seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation persists, consult a physician.

[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek

immediate medical attention.[2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical advice

or attention.[2]

Spill: For small spills, use an inert absorbent material to soak up the chemical. Collect the

absorbed material and place it in a suitable, closed container for disposal.[4] Ensure

adequate ventilation. For large spills, evacuate the area and contact your institution's EHS

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Ethyl 6-amino-3-bromopicolinate: A
Safety and Operations Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b578710#ethyl-6-amino-3-bromopicolinate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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